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Compound of Interest

Compound Name: 2-Bromobenzyl bromide

Cat. No.: B1265691 Get Quote

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromobenzyl bromide (CAS No. 3433-80-5), a crucial reagent in organic synthesis,

particularly in the development of pharmaceuticals and other fine chemicals. This document is

intended for researchers, scientists, and professionals in the field of drug development, offering

a detailed summary of its physical characteristics, the experimental methods for their

determination, and a logical framework for understanding their interrelationships.

Core Physical Properties
2-Bromobenzyl bromide, with the molecular formula C₇H₆Br₂, is a white to off-white solid at

room temperature.[1] Its chemical structure, 1-bromo-2-(bromomethyl)benzene, features a

benzene ring substituted with both a bromine atom and a bromomethyl group, contributing to

its reactivity and specific physical characteristics.

Quantitative Data Summary
The key physical properties of 2-Bromobenzyl bromide are summarized in the table below for

easy reference and comparison.
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Property Value Units Notes

Molecular Weight 249.93 g/mol [2][3][4]

Melting Point 29-32 °C
[1][3][5][6][7][8][9][10]

[11][12]

Boiling Point 253 °C at 760 mmHg[1][9]

129 °C
at 19 mmHg[3][5][6][7]

[8][10][11]

Density 1.849 g/cm³ [1][9]

1.8246 g/cm³
Rough estimate[7][8]

[10]

Solubility Insoluble - In water[1][7][8][13]

Soluble (1g/10mL) -

In dioxane, clear,

colorless solution[1][3]

[6][11][13]

Refractive Index

(n20/D)
1.619 - (lit.)[1][3][6][7][8][11]

1.6170 - 1.6190 - at 20°C, 589 nm[14]

1.605 - [9]

Vapor Pressure 0.0298 mmHg at 25°C[1][8][9]

Flash Point 118 °C [1][9]

>110 °C (> 230 °F)[5][7]

Appearance
White to off-white

powder/solid
- [1]

Liquid after melting - [7][13][14]

Clear colorless to

yellow
- [7][13][14]
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Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of organic compounds like 2-Bromobenzyl bromide.

Melting Point Determination
The melting point is a critical indicator of purity for a crystalline solid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

A small amount of the crystalline 2-Bromobenzyl bromide is finely ground using a mortar

and pestle.

The powdered sample is packed into a capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated rapidly to a temperature approximately 15-20°C below the expected

melting point.

The heating rate is then reduced to 1-2°C per minute to allow for thermal equilibrium.

The temperature at which the first liquid appears (onset of melting) and the temperature at

which the last solid crystal disappears (completion of melting) are recorded as the melting

point range.[1] For a pure compound, this range is typically narrow (0.5-2°C).

Boiling Point Determination
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Due to its high boiling point at atmospheric pressure, the boiling point of 2-Bromobenzyl
bromide is often determined under reduced pressure to prevent decomposition.

Apparatus:

Distillation apparatus or a small test tube with a side arm

Capillary tube (sealed at one end)

Thermometer

Heating mantle or oil bath

Vacuum source

Procedure (Siwoloboff Method):

A small amount of liquid 2-Bromobenzyl bromide (a few milliliters) is placed in a small test

tube.

A capillary tube, sealed at one end, is placed open-end down into the liquid.

The test tube is attached to a thermometer and heated in a controlled manner.

As the liquid heats, a stream of bubbles will emerge from the open end of the capillary tube.

Heating is discontinued, and the liquid is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid

begins to enter the capillary tube.[10] This temperature is recorded along with the

corresponding pressure.

Density Determination
The density of solid 2-Bromobenzyl bromide can be determined by measuring its mass and

volume.

Apparatus:
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Analytical balance

Graduated cylinder or pycnometer

A liquid in which the solid is insoluble (e.g., water, if the compound is confirmed to be

insoluble and does not react)

Procedure (Volume Displacement):

The mass of a sample of 2-Bromobenzyl bromide is accurately measured using an

analytical balance.

A known volume of an inert liquid is placed in a graduated cylinder.

The weighed solid is carefully added to the graduated cylinder, ensuring it is fully

submerged.

The new volume of the liquid is recorded.

The volume of the solid is the difference between the final and initial liquid volumes.

The density is calculated by dividing the mass of the solid by its determined volume.[15][16]

Solubility Determination
Solubility is assessed qualitatively to understand its behavior in various solvent systems.

Apparatus:

Test tubes

Vortex mixer or stirring rod

Solvents of varying polarity (e.g., water, dioxane, ethanol, hexane)

Procedure:

A small, measured amount of 2-Bromobenzyl bromide (e.g., 10 mg) is placed in a test

tube.
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A small volume of the solvent (e.g., 1 mL) is added.

The mixture is agitated vigorously using a vortex mixer or by stirring.

The mixture is observed to determine if the solid has dissolved completely.

If the solid dissolves, it is recorded as "soluble." If it does not, it is recorded as "insoluble" or

"sparingly soluble."[7][9] The process can be repeated with different solvents to establish a

solubility profile.

Refractive Index Measurement
Since 2-Bromobenzyl bromide is a solid at room temperature, its refractive index is measured

in the molten state.

Apparatus:

Abbe refractometer with a temperature-controlled prism

Dropper or glass rod

Procedure:

The prisms of the Abbe refractometer are cleaned with a suitable solvent (e.g., acetone) and

allowed to dry.

A small sample of 2-Bromobenzyl bromide is melted.

A few drops of the molten liquid are placed on the lower prism of the refractometer.

The prisms are closed, and the sample is allowed to come to the desired temperature

(typically 20°C).

The light source is adjusted, and the telescope is focused to observe the light-dark boundary.

The compensator is adjusted to eliminate any color fringes.

The control knob is turned to align the boundary line with the crosshairs in the eyepiece.
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The refractive index is read directly from the instrument's scale.[17][18][19]

Interrelationship of Physical Properties
The physical properties of 2-Bromobenzyl bromide are interconnected and are dictated by its

molecular structure. The following diagram illustrates these relationships.

Molecular Structure

Physical Properties

2-Bromobenzyl bromide
(C₇H₆Br₂)
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Caption: Interrelationship of the molecular structure and physical properties of 2-Bromobenzyl
bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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